Cas no 1241704-50-6 (N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide)

• Product Name: N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide
• CAS No: 1241704-50-6
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 5451307
• PubChem ID: 47087311
• Update Time: 2025-10-31

N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Methyl-2-morpholinyl)methyl]-2-phenylethenesulfonamide
• Z2865987327
• EN300-26580151
• (E)-N-[(4-methylmorpholin-2-yl)methyl]-2-phenylethenesulfonamide
• N-[(4-methylmorpholin-2-yl)methyl]-2-phenylethene-1-sulfonamide
• 1241704-50-6
• N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide

• Inchi： 1S/C14H20N2O3S/c1-16-8-9-19-14(12-16)11-15-20(17,18)10-7-13-5-3-2-4-6-13/h2-7,10,14-15H,8-9,11-12H2,1H3/b10-7+
• InChI Key： NZRUMRMULLPFBR-JXMROGBWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC1CN(C)CCO1)(=O)=O

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.7±55.0 °C(Predicted)
• pka: 10.02±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide

Introduction to N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide (CAS No. 1241704-50-6)

N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide, identified by its CAS number 1241704-50-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a morpholine moiety and a sulfonamide group in its structure suggests that it may exhibit a range of biological activities, making it a valuable candidate for further investigation.

The morpholine ring, particularly in the 4-methylmorpholin-2-yl configuration, is a common pharmacophore in medicinal chemistry. Its ability to form hydrogen bonds and its structural flexibility make it an attractive component in the design of bioactive molecules. The sulfonamide group, on the other hand, is well-known for its role as a pharmacological moiety, contributing to the solubility and bioavailability of many drugs. The combination of these two groups in N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide suggests that it may possess both binding affinity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The sulfonamide derivative N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide has been studied for its potential therapeutic effects in several areas. One of the most promising applications is in the field of oncology. Preclinical studies have indicated that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases could lead to the development of more effective and less toxic anticancer agents.

Additionally, research has suggested that N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide may have applications in the treatment of inflammatory diseases. The sulfonamide group is known to have anti-inflammatory properties, and the morpholine moiety can enhance binding interactions with biological targets. These characteristics make this compound a potential candidate for developing new anti-inflammatory drugs. Studies have shown that it can modulate cytokine production and reduce inflammation in animal models, indicating its therapeutic potential.

The synthesis of N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step involves the reaction between 4-methylmorpholine and 2-bromophenylacetic acid to form the morpholine derivative, which is then further functionalized to introduce the sulfonamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

In terms of pharmacokinetic properties, N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide has been found to exhibit good oral bioavailability in preclinical studies. This is largely due to its favorable solubility profile, which allows for efficient absorption from the gastrointestinal tract. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects.

The structural features of N-(4-methylmorpholin-2-yl)methyl-2-phenylethene-1-sulfonamide also make it an attractive scaffold for structure-based drug design. Computational methods such as molecular docking have been used to explore its binding interactions with target proteins. These studies have provided valuable insights into how this compound interacts with biological targets and have helped guide further optimization efforts.

In conclusion, N-(4-methylmorpholin-2-ylmethyl)-2-phenylethene-1-sulfonamide (CAS No.1241704-50-6)is a promising compound with potential applications in oncology and anti-inflammatory therapy. Its unique structural features, combined with favorable pharmacokinetic properties, make it an excellent candidate for further development. As research continues to uncover new biological activities and optimize synthetic routes, this compound holds great promise for contributing to advancements in pharmaceutical chemistry.